[Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid

• IUPAC Name: 2-[cyclopropyl-[(6-methoxypyridazin-3-yl)methyl]amino]acetic acid
• InChI: InChI=1S/C11H15N3O3/c1-17-10-5-2-8(12-13-10)6-14(7-11(15)16)9-3-4-9/h2,5,9H,3-4,6-7H2,1H3,(H,15,16)
• InChI Key: ZVUZFPHANYJWDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)CN(CC(=O)O)C2CC2
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

[Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid is a synthetic compound featuring a pyridazine core substituted with a methoxy group at the 6-position, a cyclopropyl moiety attached via an amino linkage, and an acetic acid functional group.

Comparison with Similar Compounds

Structural Comparison with Pyridazine-based Analogs

The compound’s closest analogs, as listed in , differ primarily in substituents on the pyridazine ring and the amino group. Below is a comparative analysis:

Compound Name	Pyridazine Substituent	Amino Group Substituent	Key Structural Features
[Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid	6-OCH₃	Cyclopropyl	Methoxy (electron-donating), cyclopropyl (steric bulk)
[(6-Chloro-pyridazin-3-ylmethyl)-amino]-acetic acid	6-Cl	H (primary amine)	Chloro (electron-withdrawing), less steric hindrance
[(6-Methoxy-pyridazin-3-ylmethyl)-methyl-amino]-acetic acid	6-OCH₃	Methyl	Methoxy retained, smaller alkyl substituent
[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid	6-OCH₃	Isopropyl	Methoxy retained, branched alkyl substituent

Key Observations :

• In contrast, chloro-substituted analogs (e.g., 6-Cl) may exhibit altered electronic profiles, affecting reactivity or target affinity .
• Steric Influence : The cyclopropyl group introduces significant steric hindrance compared to methyl or isopropyl substituents. This could impact conformational flexibility and interactions with hydrophobic binding pockets .

Comparison with Cyclopropyl-containing Compounds

highlights cyclopropyl-containing compounds with more complex architectures, such as (2-Cyclopropyl-ethyl)-[...]oxetan-3-yl-amine and cyclopentyl-imidazo-pyrrolo-pyrazine derivatives . While these share the cyclopropyl motif, their core structures diverge significantly:

• Core Complexity: The patent compounds feature fused heterocyclic systems (e.g., imidazo-pyrrolo-pyrazine), likely designed for kinase inhibition or oncology applications. In contrast, [Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-acetic acid retains a simpler pyridazine-acetic acid scaffold, suggesting distinct target selectivity .
• Functional Group Synergy : The acetic acid group in the target compound may enhance solubility or enable salt formation, whereas the patent compounds prioritize lipophilic amines for membrane permeability .

Functional Group Analysis: Methoxy vs. Other Substituents

The 6-methoxy group distinguishes the target compound from analogs with halogen (e.g., Cl) or alkyl substituents:

• Methoxy (OCH₃) : Enhances solubility and electron density; may improve metabolic stability compared to chloro analogs.
• Alkyl Groups (e.g., methyl, isopropyl) : Modify lipophilicity and steric bulk, influencing pharmacokinetic properties like absorption and distribution .

Pharmacological and Physicochemical Properties

While explicit data for the target compound are unavailable, inferences can be drawn from structural trends:

• Solubility: The acetic acid moiety likely improves aqueous solubility compared to non-ionizable analogs (e.g., methyl- or isopropyl-substituted derivatives).
• Lipophilicity : The cyclopropyl group may reduce logP values relative to branched alkyl substituents, balancing membrane permeability and solubility .